Cas no 474906-67-7 (2-Propenamide, 2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-[3-(trifluoromethyl)phenyl]-)

• Product name: 2-Propenamide, 2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-[3-(trifluoromethyl)phenyl]-
• CAS No: 474906-67-7
• MF: C₂₆H₂₂F₃N₃O
• MW: 449.467596530914
• CID: 5805770
• PubChem ID: 2383567

2-Propenamide, 2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-[3-(trifluoromethyl)phenyl]-
• Z44308714
• 474906-67-7
• EN300-26584799
• 3-{4-[benzyl(ethyl)amino]phenyl}-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide

• Inchi： 1S/C26H22F3N3O/c1-2-32(18-20-7-4-3-5-8-20)24-13-11-19(12-14-24)15-21(17-30)25(33)31-23-10-6-9-22(16-23)26(27,28)29/h3-16H,2,18H2,1H3,(H,31,33)
• InChI Key： QWKPCBISDPXYED-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)C(C#N)=CC1=CC=C(N(CC)CC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 449.17149682g/mol
• Monoisotopic Mass: 449.17149682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.1Ų
• XLogP3: 6.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 2-Propenamide, 2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-[3-(trifluoromethyl)phenyl]-

Comprehensive Analysis of 2-Propenamide, 2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-[3-(trifluoromethyl)phenyl]- (CAS No. 474906-67-7)

2-Propenamide, 2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-[3-(trifluoromethyl)phenyl]-, with the CAS number 474906-67-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique cyano and trifluoromethyl functional groups, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure, which includes a propenamide backbone and an ethyl(phenylmethyl)amino substituent, contributes to its versatility in applications ranging from pharmaceuticals to advanced polymers.

In recent years, the demand for high-performance organic compounds like 2-Propenamide, 2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-[3-(trifluoromethyl)phenyl]- has surged, driven by advancements in drug discovery and material engineering. Researchers are particularly interested in its potential as a building block for bioactive molecules, owing to its ability to interact with biological targets. The trifluoromethyl group, a common motif in modern pharmaceuticals, enhances the compound's metabolic stability and bioavailability, making it a valuable asset in the development of next-generation therapeutics.

The synthesis of CAS 474906-67-7 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. One of the key challenges in its production is the optimization of the cyano group incorporation, which is critical for its reactivity. Recent studies have explored green chemistry approaches to synthesize this compound, aligning with the global push for sustainable chemical processes. These efforts not only reduce environmental impact but also improve cost-efficiency, addressing a common concern among industrial stakeholders.

From an application standpoint, 2-Propenamide, 2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-[3-(trifluoromethyl)phenyl]- has shown promise in the development of functional materials. Its incorporation into polymeric matrices has been reported to enhance thermal stability and mechanical strength, making it suitable for high-performance coatings and adhesives. Additionally, its electron-withdrawing properties make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices, where precise control over electronic properties is essential.

The compound's relevance extends to the pharmaceutical industry, where its structural features are leveraged to design small-molecule inhibitors. For instance, its amino-phenyl moiety has been investigated for its potential to modulate enzyme activity, offering a pathway to novel treatments for chronic diseases. This aligns with the growing interest in personalized medicine and targeted therapies, which dominate current medical research trends. As such, CAS 474906-67-7 is increasingly featured in patent applications and academic publications, underscoring its commercial and scientific value.

Despite its potential, the handling and storage of 2-Propenamide, 2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-[3-(trifluoromethyl)phenyl]- require adherence to strict safety protocols. While it is not classified as a hazardous material, proper laboratory practices must be followed to ensure safe usage. This includes the use of appropriate personal protective equipment (PPE) and ventilation systems, topics frequently searched by professionals in the field. The compound's stability under various conditions is also a subject of interest, with researchers investigating its degradation pathways to ensure long-term usability.

In conclusion, 2-Propenamide, 2-cyano-3-[4-[ethyl(phenylmethyl)amino]phenyl]-N-[3-(trifluoromethyl)phenyl]- (CAS 474906-67-7) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from drug development to advanced materials, highlight its importance in contemporary scientific endeavors. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping future technologies. For those seeking in-depth information, resources such as scientific databases and patent repositories offer valuable insights into its synthesis, properties, and applications.